Cas no 2171962-37-9 (tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate
• CAS No: 2171962-37-9
• MF: C₁₇H₂₄ClNO₃
• MW: 325.830364227295
• CID: 5902261
• PubChem ID: 165518260
• Update Time: 2025-05-19

tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate
• 2171962-37-9
• EN300-1283037
• tert-butyl N-[4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl]-N-methylcarbamate

• Inchi： 1S/C17H24ClNO3/c1-11-9-13(7-8-14(11)18)10-15(20)12(2)19(6)16(21)22-17(3,4)5/h7-9,12H,10H2,1-6H3
• InChI Key： YAAKKYXFRFKDAD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(C)N(C)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 325.1444713g/mol
• Monoisotopic Mass: 325.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate

Comprehensive Guide to tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate (CAS No. 2171962-37-9)

tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate (CAS No. 2171962-37-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a carbamate derivative, is gaining attention due to its unique structural properties and potential in drug discovery. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, making it a valuable asset in modern chemistry.

The molecular structure of tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate features a tert-butyl group, a chloro-methylphenyl moiety, and a ketone functional group, which contribute to its reactivity and versatility. These structural elements make it suitable for various chemical transformations, such as nucleophilic substitutions and condensation reactions. Its CAS No. 2171962-37-9 is frequently searched in scientific databases, highlighting its relevance in academic and industrial settings.

One of the key applications of this compound is in the development of pharmaceutical intermediates. With the growing demand for novel therapeutics, researchers are exploring its potential in designing enzyme inhibitors and receptor modulators. The presence of the N-methylcarbamate group is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This has led to increased interest in CAS 2171962-37-9 as a building block for drug candidates targeting neurological and metabolic disorders.

In addition to pharmaceuticals, tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate is also explored in agrochemical research. Its structural motifs are found in certain pesticides and herbicides, making it a candidate for developing next-generation crop protection agents. The 4-chloro-3-methylphenyl group, in particular, is known for its bioactivity against pests, aligning with the global trend toward sustainable agriculture.

The synthesis of this compound typically involves multi-step organic reactions, including amidation and ketone formation. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate identification. Laboratories specializing in custom synthesis often handle CAS 2171962-37-9, catering to the needs of pharmaceutical and agrochemical companies.

From a market perspective, the demand for tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate is expected to rise, driven by innovations in drug discovery and crop science. Suppliers and manufacturers are increasingly listing this compound in their catalogs, emphasizing its high purity and research-grade quality. Scientists and procurement specialists frequently search for buy tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate, reflecting its commercial significance.

For researchers working with this compound, safety and handling protocols are paramount. While tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate is not classified as hazardous under standard regulations, proper laboratory practices should be followed. This includes using personal protective equipment (PPE) and working in well-ventilated areas. Detailed safety data sheets (SDS) are available from reputable suppliers, providing essential information on storage and disposal.

In summary, tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutan-2-yl-N-methylcarbamate (CAS No. 2171962-37-9) is a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structure, combined with its potential applications, makes it a subject of ongoing scientific inquiry. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing research and development across multiple industries.